Cas no 19010-87-8 (4-Aminopentan-2-one)

• Product Name: 4-Aminopentan-2-one
• CAS No: 19010-87-8
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00624393
• CID: 1087097
• PubChem ID: 4861314
• Update Time: 2025-06-08

4-Aminopentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Aminopentan-2-one
• 2-pentanone, 4-amino-
• 4-aminopentan-2-one(SALTDATA: HCl)
• AKOS016051404
• F1791-1136
• EN300-82316
• SCHEMBL636933
• DTXSID30406637
• DA-08794
• 19010-87-8
• 4-AMINOPENTAN-2-ONE 95%
• AKOS000519531

• MDL： MFCD00624393
• Inchi： 1S/C5H11NO/c1-4(6)3-5(2)7/h4H,3,6H2,1-2H3
• InChI Key： PKFKYVFWCVEVCQ-UHFFFAOYSA-N
• SMILES： O=C(C)CC(C)N

Computed Properties

• Exact Mass: 101.08413
• Monoisotopic Mass: 101.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Aminopentan-2-one

Research Brief on 4-Aminopentan-2-one (CAS: 19010-87-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

4-Aminopentan-2-one (CAS: 19010-87-8), a versatile chemical intermediate, has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This brief synthesizes the latest research findings (2022–2024) on its synthetic methodologies, biological activities, and industrial relevance, with emphasis on peer-reviewed studies from journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Synthetic Innovations: Recent work by Chen et al. (2023) demonstrated a catalytic reductive amination protocol for 4-Aminopentan-2-one production using Pd/C-ethylenediamine complexes, achieving 92% yield under mild conditions (Green Chemistry, DOI: 10.1039/D3GC01234K). This advancement addresses traditional challenges in selectivity and environmental impact associated with its synthesis. Parallel studies have explored enzymatic routes employing ω-transaminases, highlighting improved stereocontrol for chiral derivative production (ACS Catalysis, 2024).

Pharmaceutical Relevance: As a scaffold, 4-Aminopentan-2-one features prominently in the development of γ-aminobutyric acid (GABA) analogs. A 2024 structure-activity relationship study identified its N-substituted derivatives as potent GABA_A receptor modulators, with lead compounds showing anxiolytic effects in murine models (Journal of Medicinal Chemistry, 67(5): 2101–2115). Notably, its keto-amine moiety enables facile conjugation with anticancer agents, as evidenced in novel HDAC inhibitor hybrids currently in preclinical evaluation (European Journal of Medicinal Chemistry, 265: 116103).

Analytical and Safety Considerations: Advances in HPLC-MS methods (LOD: 0.1 ng/mL) now enable precise quantification in biological matrices, critical for pharmacokinetic studies (Analytical and Bioanalytical Chemistry, 2023). Toxicological assessments indicate moderate dermal irritation (EC50: 12.5 mg/mL) but low genotoxicity, warranting standard handling protocols (Regulatory Toxicology and Pharmacology, 138: 105302).

Industrial Outlook: Market analyses project a 6.8% CAGR (2024–2030) for 4-Aminopentan-2-one derivatives, driven by demand for CNS therapeutics and specialty chemicals (Grand View Research, 2024). Current production remains concentrated in North America and Europe, though Asia-Pacific capacity is expanding with new GMP-certified facilities.

This compound exemplifies the convergence of synthetic chemistry and drug discovery, with ongoing research exploring its utility in PROTAC design and metabolic engineering. Future directions include continuous flow synthesis optimization and targeted delivery systems for its bioactive derivatives.